Cas no 152922-73-1 (Methyl 1-(Mercaptomethyl)cyclopropaneacetate)

• Product Name: Methyl 1-(Mercaptomethyl)cyclopropaneacetate
• CAS No: 152922-73-1
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• MDL: MFCD09832879
• CID: 65299
• PubChem ID: 15288152
• Update Time: 2025-10-08

Methyl 1-(Mercaptomethyl)cyclopropaneacetate Chemical and Physical Properties

Names and Identifiers

• Methyl1-(mercaptomethyl)cyclo propane acetate
• Metyl 1-(Mercaptomethyl)Cyclopropane Acetate
• Methy 1-(Mercaptomethyl)cyclopropane acetate
• 1-(mercaptomethyl)cyclopropaneacetic acid methyl ester
• 2-[1-(mercaptomethyl)cyclopropyl]acetic acid methyl ester
• ETHYL [1-(MECAPTOMETHYL)CYCLOPROPYL]ACETATE[FOR MONTELUKAST]
• methyl 1-(mercaptomethyl)-cyclopropane acetate
• methyl 2-(1-(mercaptomethyl)cyclopropyl)acetate
• Methyl2-[1-(mercaptomethyl)cyclopropyl]acetate
• Methyl[1-(Mercaptomethyl)cyclopropyl]acetate
• Methyl 2-[1-(sulfanylMethyl)cyclopropyl]acetate
• CYTAM METHYL 2-[1-(MERCAPTOMETHYL) CYCLOPROPYL] ACETATE
• 1-(Mercaptomethyl)cyclopropaneaceticacid methyl ester
• METHYL 1-(MERCAPTOMETHYL)CYCLOPROPANE ACETATE
• Methyl [1-(mercaptomethyl)cyclopropyl]acetate
• FT-0648913
• MFCD09832879
• JRHLVNAWLWIHDN-UHFFFAOYSA-N
• AS-66428
• 152922-73-1
• EN300-93003
• CS-0264516
• SCHEMBL594992
• (1-mercaptomethyl-cyclopropyl)-acetic acid methyl ester
• methyl2-(1-(mercaptomethyl)cyclopropyl)acetate
• AC-586
• DTXSID801192074
• J-521732
• BCP12043
• AKOS006326847
• Cyclopropaneacetic acid, 1-(mercaptomethyl)-, methyl ester
• METHYL 1-(MERCAPTOMETHYL)CYCLOPROPANEACETATE
• ALBB-033010
• Methyl 1-(Mercaptomethyl)cyclopropaneacetate

• MDL： MFCD09832879
• Inchi： 1S/C7H12O2S/c1-9-6(8)4-7(5-10)2-3-7/h10H,2-5H2,1H3
• InChI Key： JRHLVNAWLWIHDN-UHFFFAOYSA-N
• SMILES： SCC1(CC(=O)OC)CC1

Computed Properties

• Exact Mass: 160.05600
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.11
• Melting Point: No data available
• Boiling Point: 208.899 °C at 760 mmHg
• Flash Point: 92.703 °C
• Refractive Index: 1.495
• PSA: 65.10000
• LogP: 1.25950
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Methyl 1-(Mercaptomethyl)cyclopropaneacetate Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 1-(Mercaptomethyl)cyclopropaneacetate

Methyl 1-(Mercaptomethyl)cyclopropaneacetate (CAS No. 152922-73-1): A Comprehensive Overview

Methyl 1-(Mercaptomethyl)cyclopropaneacetate (CAS No. 152922-73-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including a cyclopropane ring and a mercapto functional group, exhibits a range of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The cyclopropane moiety, known for its strained three-membered ring structure, introduces reactivity that is highly useful in synthetic chemistry, while the mercapto group provides a versatile site for further functionalization. This combination of structural elements positions Methyl 1-(Mercaptomethyl)cyclopropaneacetate as a key building block in the synthesis of complex molecules with potential pharmacological applications.

The chemical structure of Methyl 1-(Mercaptomethyl)cyclopropaneacetate can be described as follows: it consists of a cyclopropane ring substituted with a carboxylate ester at one position and a thiol group at another. The presence of these functional groups imparts distinct reactivity patterns that are exploited in various synthetic pathways. The ester group, derived from acetic acid, facilitates nucleophilic acyl substitution reactions, while the thiol group can participate in disulfide bond formation and metal coordination interactions. These features make the compound particularly interesting for applications in drug discovery and material science.

In recent years, there has been growing interest in the use of cyclopropane-containing compounds due to their unique biological activities. The strained nature of the cyclopropane ring leads to high reactivity, which can be harnessed to develop molecules with enhanced binding affinity to biological targets. For instance, studies have shown that cyclopropanes can be incorporated into drug candidates to improve metabolic stability and reduce unwanted side effects. The mercapto group in Methyl 1-(Mercaptomethyl)cyclopropaneacetate further enhances its utility by allowing for the introduction of additional functional groups through thiol chemistry.

One of the most compelling aspects of Methyl 1-(Mercaptomethyl)cyclopropaneacetate is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors and modulators of various biological pathways. For example, derivatives of this compound have been explored as potential antimicrobial agents, where the cyclopropane ring disrupts bacterial cell wall synthesis, and the mercapto group enhances binding to target enzymes. Additionally, the compound has shown promise in the development of anticancer agents, where its ability to induce apoptosis in cancer cells has been demonstrated through preclinical studies.

The synthesis of Methyl 1-(Mercaptomethyl)cyclopropaneacetate involves multi-step organic transformations that highlight its synthetic utility. One common synthetic route begins with the preparation of cyclopropylmagnesium bromide, which is then reacted with acetyl chloride to form cyclopentanoneacetic acid. Subsequent reduction and esterification yield the desired product. This synthetic pathway underscores the compound's versatility as a building block in organic synthesis. Furthermore, advances in catalytic methods have enabled more efficient and scalable production processes, making Methyl 1-(Mercaptomethyl)cyclopropaneacetate more accessible for industrial applications.

The pharmacological potential of Methyl 1-(Mercaptomethyl)cyclopropaneacetate has been explored through both computational modeling and experimental studies. Computational approaches have helped predict how this compound interacts with biological targets at the molecular level, providing insights into its mechanism of action. Experimental investigations have confirmed these predictions by demonstrating its efficacy in modulating various biological pathways. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in inflammation and pain signaling, making them attractive candidates for therapeutic development.

The safety profile of Methyl 1-(Mercaptomethyl)cyclopropaneacetate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed its acute and chronic toxicity profiles, providing valuable data on its safety margins. These studies have shown that the compound is well-tolerated at therapeutic doses but may exhibit some toxicity at higher concentrations. Understanding these safety parameters is essential for guiding its use in clinical trials and ensuring patient safety.

The future prospects for Methyl 1-(Mercaptomethyl)cyclopropaneacetate are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Innovations in synthetic chemistry continue to unlock new possibilities for this compound, enabling the development of more complex and potent derivatives. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to explore its potential uses further.

In conclusion, Methyl 1-(Mercaptomethyl)cyclopropaneacetate (CAS No. 152922-73-1) is a versatile organic compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and material science.